5-Ethyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-ethyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C11H12O/c1-2-8-3-5-10-9(7-8)4-6-11(10)12/h3,5,7H,2,4,6H2,1H3
• InChI Key: XORGYZYRXXTLOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C(=O)CC2
• Molecular Formula: C11H12O
• DSSTOX Substance ID: DTXSID00453355
• Molecular Weight: 160.21 g/mol
• CAS No.: 4600-82-2

Description

5-Ethyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymorphic Studies in Pharmaceutical Compounds

5-Ethyl-2,3-dihydro-1H-inden-1-one derivatives have been studied for their polymorphic forms in pharmaceutical compounds. Vogt et al. (2013) characterized two polymorphic forms of a related investigational pharmaceutical compound using spectroscopic and diffractometric techniques. These forms presented challenges for analytical characterization due to their similar spectra and diffraction patterns (Vogt et al., 2013).

Chemical Synthesis and Reaction Studies

The compound has been used in chemical synthesis and reaction studies. For example, Yates et al. (1993) utilized a derivative in the synthesis of coronafacic acid through Wessely oxidation and intramolecular Diels–Alder reactions (Yates et al., 1993). Similarly, Prashad et al. (2006) described an efficient synthesis of a diethyl derivative, emphasizing the method's economical and regioselective aspects (Prashad et al., 2006).

Catalytic Applications

Hu et al. (2022) explored the use of 2,3-dihydro-1H-inden-1-one derivatives in catalytic processes. They synthesized these derivatives via a decarbonylative cycloaddition catalyzed by rhodium (I), demonstrating the compound's utility in complex chemical reactions (Hu et al., 2022).

Polymerizable Molecules Synthesis

In the field of polymer chemistry, Watanabe et al. (2010) reported the synthesis of polymerizable molecules with a 2,3-dihydro-1H-indene core structure. This study highlights the compound's relevance in creating new polymeric materials (Watanabe et al., 2010).

Mechanism of Action

Target of Action

The primary targets of 5-Ethyl-2,3-dihydro-1H-inden-1-one It is known that indole derivatives, which are structurally similar to this compound, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

The specific mode of action of This compound For instance, indole derivatives have been shown to inhibit the activity of certain enzymes, thereby exerting their therapeutic effects .

Biochemical Pathways

The biochemical pathways affected by This compound Indole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological activities . The downstream effects of these pathways can result in a range of therapeutic outcomes, including antiviral, anti-inflammatory, and anticancer effects .

Result of Action

The molecular and cellular effects of This compound Indole derivatives have been shown to exert a variety of effects at the molecular and cellular levels, including antiviral, anti-inflammatory, and anticancer activities .